

Technical Support Center: Optimizing Solid-Phase Extraction of Efavirenz and its Metabolites

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *rac 8,14-Dihydroxy Efavirenz*

CAS No.: 1189909-96-3

Cat. No.: B563625

[Get Quote](#)

Welcome to the technical support center for the analysis of Efavirenz (EFV) and its metabolites. As a widely prescribed non-nucleoside reverse transcriptase inhibitor (NNRTI), accurate quantification of EFV and its primary metabolites—8-hydroxyefavirenz (8-OH-EFV), 7-hydroxyefavirenz (7-OH-EFV), and their glucuronidated conjugates—in biological matrices is critical for therapeutic drug monitoring (TDM), pharmacokinetic studies, and understanding its complex relationship with central nervous system (CNS) side effects[1][2][3].

Solid-Phase Extraction (SPE) is a cornerstone of sample preparation in this field, offering superior cleanup compared to simpler methods like protein precipitation.[4] However, the diverse physicochemical properties of the parent drug and its metabolites, combined with the complexity of biological matrices like plasma, present unique challenges. This guide provides field-proven insights, detailed troubleshooting, and validated protocols to help you navigate these challenges and achieve robust, reproducible results.

Part 1: Foundational Knowledge

A successful SPE method is built on a fundamental understanding of the analytes and the extraction mechanism.


Physicochemical Properties of Efavirenz and Key Metabolites

The primary challenge in developing a comprehensive SPE method is the polarity range spanning the highly lipophilic parent drug to the more polar hydroxylated and highly water-soluble glucuronidated metabolites. Efavirenz is also extensively bound to plasma proteins (>99%), primarily albumin, a critical factor that must be addressed during sample pre-treatment.^[5]

Compound	Formula	Molecular Weight (g/mol)	LogP (Predicted)	Key Characteristics
Efavirenz (EFV)	C ₁₄ H ₉ ClF ₃ NO	315.7	~4.6	Highly lipophilic, high plasma protein binding (>99%). [5]
8-Hydroxyefavirenz (8-OH-EFV)	C ₁₄ H ₉ ClF ₃ NO ₂	331.7	~3.5	Primary metabolite, more polar than EFV. [6] [7]
7-Hydroxyefavirenz (7-OH-EFV)	C ₁₄ H ₉ ClF ₃ NO ₂	331.7	~3.5	Secondary hydroxylated metabolite, known for instability. [8] [9]
Efavirenz N-Glucuronide	C ₂₀ H ₁₇ ClF ₃ NO ₇	491.8	~2.1	Water-soluble conjugate, requires hydrolysis for total EFV measurement. [10]
8-OH-EFV Glucuronide	C ₂₀ H ₁₇ ClF ₃ NO ₈	507.8	~1.3	Major excretory form, highly polar. [11]

Core Metabolic Pathway of Efavirenz

The main metabolic route for Efavirenz is hydroxylation, primarily mediated by the CYP2B6 enzyme, to form 8-hydroxyefavirenz.[\[6\]](#) These hydroxylated metabolites are then conjugated with glucuronic acid by UGT enzymes for excretion.[\[10\]](#)




[Click to download full resolution via product page](#)

Figure 1: Simplified Efavirenz metabolic pathway.

The Reversed-Phase SPE Workflow

The goal of reversed-phase SPE is to retain the analytes of interest on a nonpolar sorbent while polar interferences like salts and proteins are washed away. The analytes are then eluted with a nonpolar organic solvent.



[Click to download full resolution via product page](#)

Figure 2: General workflow for reversed-phase SPE.

Part 2: Troubleshooting Guide

This section addresses the most common issues encountered during method development for Efavirenz and its metabolites.

Question: I am seeing low and inconsistent recovery for the parent Efavirenz. What is the likely cause?

Answer: This is almost always due to incomplete disruption of plasma protein binding.

Efavirenz is over 99% bound to albumin, and if this interaction is not broken, the drug will not be "free" to interact with the SPE sorbent and will be washed away with the protein fraction.

- Causality & Solution:
 - Protein Precipitation/Disruption: Before loading the sample onto the SPE cartridge, you must disrupt this binding. While strong acids (e.g., trichloroacetic acid) can be effective, they can also cause issues downstream. A more common and compatible approach is to add an organic solvent. Diluting the plasma sample 1:1 with acetonitrile or methanol is a good starting point.[\[12\]](#) This precipitates the bulk of the proteins, releasing the EFV. Centrifuge the sample after this step and load the supernatant.
 - pH Adjustment: The drug-protein interaction can be influenced by pH. While solvent is the primary tool, ensuring your sample is diluted in a buffer that does not promote binding can also help.[\[13\]](#)
 - Check Sorbent Capacity: Ensure you are not overloading the SPE cartridge. The capacity of an SPE device is typically 1-5% of the sorbent bed weight.[\[14\]](#) If your sample concentration is very high, the sorbent can be saturated, leading to analyte breakthrough during the loading step.

Question: My recovery for 8-OH-EFV is acceptable, but my recovery for the parent EFV is still poor. Why the difference?

Answer: This scenario points towards a suboptimal choice of SPE sorbent or elution solvent. While 8-OH-EFV is more polar, it is still well-retained on most reversed-phase sorbents.

Efavirenz, being much more nonpolar (LogP ~4.6), binds very strongly.

- Causality & Solution:
 - Sorbent Choice: A standard silica-based C18 sorbent might be binding the Efavirenz too strongly, leading to incomplete elution. Consider switching to a polymeric reversed-phase sorbent, such as a Hydrophilic-Lipophilic Balanced (HLB) sorbent. These sorbents offer excellent retention for a wide range of compounds and can sometimes provide more controlled elution for highly lipophilic analytes.[\[4\]](#)[\[15\]](#)
 - Elution Solvent Strength: Your elution solvent may not be strong enough to displace the highly nonpolar EFV from the sorbent. If you are using 100% methanol, try switching to 100% acetonitrile, which has a different selectivity. You can also try a mixture, such as 90:10 acetonitrile:methanol, or add a small percentage of a stronger solvent like isopropanol or methyl-tert-butyl ether (MTBE) to your elution solvent. Always ensure your final extract is compatible with your LC mobile phase.

Question: I am trying to quantify total 8-OH-EFV, but my results are much lower than expected from published literature. Am I missing something?

Answer: Yes, you are likely only measuring the "free" or unconjugated 8-OH-EFV. In biological systems, a significant portion of hydroxylated metabolites are conjugated with glucuronic acid to facilitate excretion.[\[11\]](#) These glucuronide conjugates are highly water-soluble and will not be retained on a reversed-phase SPE sorbent under typical conditions.

- Causality & Solution: To measure the total concentration, you must first cleave the glucuronide moiety to release the parent metabolite. This is achieved through enzymatic hydrolysis.
 - Enzymatic Hydrolysis: Before the SPE procedure, incubate your plasma sample with a β -glucuronidase enzyme.[\[10\]](#)[\[16\]](#)
 - Critical Parameters: The efficiency of the hydrolysis is dependent on pH, temperature, and incubation time. A common starting point is to use a sodium acetate buffer to maintain a pH of ~5.0 and incubate at 37°C for several hours or overnight.[\[10\]](#)[\[17\]](#) You must optimize and validate this step to ensure complete hydrolysis.

- **Post-Hydrolysis Workflow:** After incubation, proceed with your sample pre-treatment (e.g., protein precipitation) and the rest of the SPE method. The liberated 8-OH-EFV will now be extracted along with the initially free portion.

Question: My analyte recoveries are good, but I'm seeing significant ion suppression in my LC-MS/MS analysis. How can I improve my sample cleanup?

Answer: Ion suppression is a classic matrix effect, often caused by co-eluting endogenous compounds from the biological matrix, particularly phospholipids.^[18] While SPE is designed to remove these, an optimized wash step is critical for success.

- **Causality & Solution:**
 - **Optimize the Wash Step:** The goal is to use a wash solvent that is strong enough to remove interferences but weak enough to leave your analytes fully retained on the sorbent.
 - **Aqueous Wash:** Always include an initial wash with water or a weak buffer to remove salts.
 - **Organic Wash:** This is the most critical step for removing phospholipids. Instead of just an aqueous wash, introduce an intermediate wash step with a weak organic solvent. Start with 5% methanol in water. You can incrementally increase the percentage of organic solvent (e.g., to 10%, 15%) to improve the removal of interferences. Be sure to monitor the wash effluent for any loss of your most polar analyte (e.g., 8-OH-EFV) to avoid compromising its recovery.
 - **Sorbent Chemistry:** Some specialized SPE sorbents are designed with mixed-mode or unique chemistries to provide enhanced phospholipid removal. These may be worth investigating if a simple reversed-phase method is insufficient.

Question: I've noticed that my 7-hydroxyefavirenz concentrations are dropping if the extracted samples sit in the autosampler for too long. Is this expected?

Answer: Yes, this is a known issue. Certain Efavirenz metabolites are prone to instability under common laboratory conditions. Specifically, 7-hydroxyefavirenz and 8,14-dihydroxyefavirenz

have been shown to be unstable in plasma at room temperature and can degrade significantly even when stored at -20°C for extended periods.[9]

- Causality & Solution:
 - Minimize Bench Time: Process samples promptly after thawing and keep them on ice or in a cooled rack whenever possible.
 - Autosampler Temperature: Ensure your autosampler is temperature-controlled, ideally set to 4-10°C, to minimize degradation during the analytical run.
 - Stability Validation: It is essential to perform stability tests as part of your method validation.[12] This includes bench-top stability, freeze-thaw stability, and autosampler stability to understand the limits of your method and ensure that your handling procedures do not compromise the integrity of your results.

Part 3: Frequently Asked Questions (FAQs)

- Q1: What is the best type of SPE sorbent for Efavirenz and its metabolites? A polymeric reversed-phase sorbent, like a Hydrophilic-Lipophilic Balanced (HLB) cartridge, is often the most versatile choice.[15] It provides robust retention for the nonpolar parent drug, the moderately polar hydroxylated metabolites, and even offers some retention for the more polar glucuronides if the method is specifically tailored for them. This makes it ideal for methods aiming to quantify multiple analytes simultaneously.
- Q2: Do I always need to perform a protein precipitation step before SPE? For plasma or serum, yes. Given the extremely high protein binding of Efavirenz (>99%), failing to disrupt this interaction is the most common cause of method failure.[5][19] Loading plasma directly, even after dilution with a buffer, will result in very low and irreproducible recovery of the parent drug.
- Q3: How do I validate my SPE method? Your SPE method must be validated as part of a complete bioanalytical method validation according to regulatory guidelines from bodies like the US FDA or EMA.[12][20] Key parameters to assess that are directly influenced by the SPE performance include:
 - Recovery: The efficiency of the extraction process.

- Matrix Effect: The influence of co-extracted matrix components on the analytical signal.[21]
[22]
- Accuracy and Precision: The overall performance of the method.
- Stability: Ensuring analytes do not degrade during the extraction and storage process.[9]

Part 4: Validated Starting Protocol

This protocol provides a robust starting point for the simultaneous extraction of Efavirenz and 8-hydroxyefavirenz from human plasma.

Protocol: SPE of EFV and 8-OH-EFV from Human Plasma using Polymeric RP

1. Sample Pre-treatment a. Thaw plasma samples and internal standard (IS) working solution. b. To 200 μ L of plasma in a microcentrifuge tube, add 20 μ L of IS solution (e.g., a deuterated analog of EFV in methanol). Vortex briefly. c. Add 200 μ L of acetonitrile to precipitate proteins. d. Vortex vigorously for 30 seconds. e. Centrifuge at 10,000 x g for 10 minutes at 4°C. f. Transfer the supernatant to a clean tube and add 600 μ L of water (or 0.1% formic acid in water) to dilute the organic solvent content before loading.
2. SPE Cartridge Preparation (e.g., HLB, 30 mg/1 mL) a. Condition: Pass 1 mL of methanol through the cartridge. b. Equilibrate: Pass 1 mL of purified water through the cartridge. Do not allow the sorbent bed to dry.[23]
3. Sample Loading a. Load the entire pre-treated sample from step 1f onto the SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).
4. Wash Steps a. Wash 1 (Polar Interferences): Pass 1 mL of purified water through the cartridge. b. Wash 2 (Nonpolar Interferences): Pass 1 mL of 10% methanol in water through the cartridge. c. Dry the cartridge thoroughly under vacuum or positive pressure for 5-10 minutes to remove all residual aqueous solvent. This is a critical step for ensuring efficient elution.
5. Elution a. Place clean collection tubes under the SPE manifold. b. Add 1 mL of 100% methanol to the cartridge to elute the analytes. Allow it to soak for 30 seconds before drawing it through slowly.

6. Post-Elution a. Evaporate the eluate to dryness under a gentle stream of nitrogen at ~40°C. b. Reconstitute the residue in 100 µL of the initial LC mobile phase. c. Vortex, centrifuge, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

References

- Munzhelele, P. V., et al. (2025). Optimization of solid phase extraction for simultaneous quantification of efavirenz and levonorgestrel in wastewater using HPLC. *Frontiers*. [\[Link\]](#)
- Mutlib, A. et al. (n.d.). Main metabolites of efavirenz. *ResearchGate*. [\[Link\]](#)
- Faucette, S. R., et al. (2007). Contribution of N-Glucuronidation to Efavirenz Elimination In Vivo in the Basal and Rifampin-Induced Metabolism of Efavirenz. *Drug Metabolism and Disposition*, 35(6), 992-999. [\[Link\]](#)
- Ogburn, E. T., et al. (2010). Efavirenz Primary and Secondary Metabolism In Vitro and In Vivo: Identification of Novel Metabolic Pathways and Cytochrome P450 2A6 as the Principal Catalyst of Efavirenz 7-Hydroxylation. *Drug Metabolism and Disposition*, 38(7), 1216-1225. [\[Link\]](#)
- Gisslen, M., et al. (2013). Compartmentalization and Antiviral Effect of Efavirenz Metabolites in Blood Plasma, Seminal Plasma, and Cerebrospinal Fluid. *Antimicrobial Agents and Chemotherapy*, 57(5), 2033-2040. [\[Link\]](#)
- Putri, D. N., et al. (2024). Development and Validation of Bioanalytical Method for Efavirenz in Dried Blood Spot Using High-Performance Liquid Chromatography with Photodiode Array Detector and Internal Standard. *Journal of Experimental Pharmacology*, 16, 23-36. [\[Link\]](#)
- Kwara, A., et al. (2008). Intracellular and plasma pharmacokinetics of efavirenz in HIV-infected individuals. *Journal of Antimicrobial Chemotherapy*, 62(3), 585-588. [\[Link\]](#)
- Srinivas, B., et al. (2015). A NEW AND PRECISE BIO-ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF EFAVIRENZ IN HUMAN PLASMA BY RP-HPLC. *World Journal of Pharmacy and Pharmaceutical Sciences*, 4(9), 1185-1194. [\[Link\]](#)

- Yadav, M., et al. (2013). A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS ONE, 8(6), e63305. [\[Link\]](#)
- Bordin, N., et al. (2021). Instability of Efavirenz Metabolites Identified During Method Development and Validation. Journal of Pharmaceutical Sciences, 110(10), 3500-3504. [\[Link\]](#)
- Janeš, D., & Guignard, N. (2012). Quantification of Glucuronide Metabolites in Biological Matrices by LC-MS/MS. InTech. [\[Link\]](#)
- Wallace, O. B., et al. (2009). Optimization of 5-aryloxyimidazole non-nucleoside reverse transcriptase inhibitors. Bioorganic & Medicinal Chemistry Letters, 19(2), 467-470. [\[Link\]](#)
- Marzolini, C., et al. (2001). Efavirenz plasma level can predict treatment failure and central nervous system side effect in HIV-infected patients. AIDS, 15(1), 71-75. [\[Link\]](#)
- Munzhelele, P. V., et al. (2024). Optimization of solid phase extraction for simultaneous quantification of efavirenz and levonorgestrel in wastewater using HPLC. ResearchGate. [\[Link\]](#)
- Rao, B. V. N., et al. (2015). METHOD DEVELOPMENT AND VALIDATION OF EFAVIRENZ BY UV SPECTROPHOTOMETER. IOSR Journal of Pharmacy and Biological Sciences, 10(4), 48-52. [\[Link\]](#)
- Kim, K.-B., et al. (2009). Rapid and Simultaneous Determination of Efavirenz, 8-Hydroxyefavirenz, and 8,14-Dihydroxyefavirenz Using LC–MS–MS in Human Plasma and Application to Pharmacokinetics in Healthy Volunteers. Chromatographia, 69(3-4), 263-269. [\[Link\]](#)
- Cysique, L. A., et al. (2015). Long-term efavirenz use is associated with worse neurocognitive functioning in HIV-infected patients. AIDS, 29(15), 1975-1984. [\[Link\]](#)
- Yien, L., et al. (2012). Development and validation of an LC–MS/MS assay for the quantification of efavirenz in different biological matrices. Bioanalysis, 4(1), 33-43. [\[Link\]](#)

- Lartey, L. J., et al. (2018). Efavirenz and Efavirenz-like Compounds Activate Human, Murine, and Macaque Hepatic IRE1 α -XBP1. *Toxicological Sciences*, 164(2), 522-533. [[Link](#)]
- PharmGKB. (n.d.). Efavirenz Pathway, Pharmacokinetics. Clinical Pharmacogenetics Implementation Consortium. [[Link](#)]
- Abdessadek, M., et al. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. *Journal of Applied Pharmaceutical Science*, 13(8), 021-030. [[Link](#)]
- Acosta, I., et al. (2015). Efavirenz and the CNS: what we already know and questions that need to be answered. *Journal of Antimicrobial Chemotherapy*, 70(10), 2693-2708. [[Link](#)]
- Xiao, H., et al. (2020). Glucuronides Hydrolysis by Intestinal Microbial β -Glucuronidases (GUS) Is Affected by Sampling, Enzyme Preparation, Buffer pH, and Species. *Molecules*, 25(17), 3939. [[Link](#)]
- Marzolini, C., et al. (2001). Efavirenz plasma levels can predict treatment failure and central nervous system side effects in HIV-1-infected patients. *AIDS*, 15(1), 71-5. [[Link](#)]
- Abu Hajleh, M. N. (2019). How does plasma protein binding affect quantitation of drugs using LC-MS?. ResearchGate. [[Link](#)]
- Gorter, F., et al. (2019). Analytical detection of efavirenz and 8-hydroxy efavirenz in incubation media of primary astrocytes. ResearchGate. [[Link](#)]
- Cirrincione, A., et al. (2022). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. *Molecules*, 27(19), 6667. [[Link](#)]
- Yadav, M., et al. (2013). A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. *PLOS ONE*. [[Link](#)]
- Olagunju, A., et al. (2015). A Validated Method for Quantification of Efavirenz in Dried Blood Spots Using High-Performance Liquid Chromatography-Mass Spectrometry. *Therapeutic Drug Monitoring*, 37(2), 166-173. [[Link](#)]

- de Aquino Ribeiro, J. A., et al. (2007). Efavirenz related compounds preparation by hydrolysis procedure: setting reference standards for chromatographic purity analysis. *Journal of Pharmaceutical and Biomedical Analysis*, 43(1), 298-303. [\[Link\]](#)
- Patel, R. R., & Patel, M. M. (2014). Enhanced Oral Bioavailability of Efavirenz by Solid Lipid Nanoparticles: In Vitro Drug Release and Pharmacokinetics Studies. *Scientia Pharmaceutica*, 82(4), 817-834. [\[Link\]](#)
- Gilar, M., et al. (2005). Optimization of reversed-phase solid-phase extraction for shotgun proteomics analysis. *Journal of Chromatography A*, 1067(1-2), 133-142. [\[Link\]](#)
- Agilent Technologies. (2023). Techniques for Avoiding Unexpected Problems in LC and GC Analysis. Agilent. [\[Link\]](#)
- Singh, A., et al. (2025). Hyphenated techniques in impurity profiling of Efavirenz. *Journal of Molecular Science*. [\[Link\]](#)
- Biotage. (2023). Techniques for disrupting protein binding in sample preparation. Biotage. [\[Link\]](#)
- Zhou, W., et al. (2017). Matrix effects and application of matrix effect factor. *Bioanalysis*, 9(23), 1839-1844. [\[Link\]](#)
- Boffito, M., et al. (2003). Protein binding in antiretroviral therapies. *AIDS Reviews*, 5(2), 82-92. [\[Link\]](#)
- Chirehwa, M. T., et al. (2021). Effect of efavirenz-based ART on the pharmacokinetics of rifampicin and its primary metabolite in patients coinfectd with TB and HIV. *Journal of Antimicrobial Chemotherapy*, 76(10), 2634-2641. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net \[researchgate.net\]](#)
- [2. academic.oup.com \[academic.oup.com\]](#)
- [3. Efavirenz plasma levels can predict treatment failure and central nervous system side effects in HIV-1-infected patients - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. researchgate.net \[researchgate.net\]](#)
- [5. Protein binding in antiretroviral therapies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. ClinPGx \[clinpgx.org\]](#)
- [7. benchchem.com \[benchchem.com\]](#)
- [8. Efavirenz Primary and Secondary Metabolism In Vitro and In Vivo: Identification of Novel Metabolic Pathways and Cytochrome P450 2A6 as the Principal Catalyst of Efavirenz 7-Hydroxylation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. Instability of Efavirenz Metabolites Identified During Method Development and Validation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. Contribution of N-Glucuronidation to Efavirenz Elimination In Vivo in the Basal and Rifampin-Induced Metabolism of Efavirenz - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. researchgate.net \[researchgate.net\]](#)
- [12. dovepress.com \[dovepress.com\]](#)
- [13. biotage.com \[biotage.com\]](#)
- [14. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [15. Frontiers | Optimization of solid phase extraction for simultaneous quantification of efavirenz and levonorgestrel in wastewater using HPLC \[frontiersin.org\]](#)
- [16. scispace.com \[scispace.com\]](#)
- [17. mdpi.com \[mdpi.com\]](#)
- [18. agilent.com \[agilent.com\]](#)
- [19. researchgate.net \[researchgate.net\]](#)
- [20. japsonline.com \[japsonline.com\]](#)
- [21. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma | PLOS One \[journals.plos.org\]](#)
- [23. documents.thermofisher.com \[documents.thermofisher.com\]](#)

- To cite this document: BenchChem. [Technical Support Center: Optimizing Solid-Phase Extraction of Efavirenz and its Metabolites]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b563625/docs#technical-support-center-optimizing-solid-phase-extraction-of-efavirenz-and-its-metabolites\]](https://www.benchchem.com/product/b563625/docs#technical-support-center-optimizing-solid-phase-extraction-of-efavirenz-and-its-metabolites)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)